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Compound of Interest

Compound Name: Fmoc-Inp-OH

Cat. No.: B557567 Get Quote

For researchers, scientists, and drug development professionals engaged in peptide synthesis,

the incorporation of non-standard amino acids like isonipecotic acid (Inp) is a key strategy for

designing novel peptides with constrained conformations. The N-α-Fmoc protected version,

Fmoc-Inp-OH, is a crucial building block in solid-phase peptide synthesis (SPPS). This in-

depth technical guide provides a thorough overview of the safety and handling precautions

necessary for the effective and safe use of Fmoc-Inp-OH in a laboratory setting.

Chemical and Physical Properties
Fmoc-Inp-OH, chemically known as 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-

piperidinecarboxylic acid, is a solid, white to off-white powder. Understanding its physical and

chemical properties is the first step toward safe handling.
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Property Value Source

CAS Number 148928-15-8 [1][2]

Molecular Formula C₂₁H₂₁NO₄ [1][2]

Molecular Weight 351.4 g/mol [1][2]

Melting Point ~190 °C

Boiling Point 561.6 ± 43.0 °C at 760 mmHg

Appearance Solid, powder

Purity ≥98%

Storage Temperature Room temperature or 2-30°C

Hazard Identification and Safety Precautions
Fmoc-Inp-OH is classified as a hazardous substance. The following table summarizes its

hazard statements and associated pictograms according to the Globally Harmonized System

(GHS).

GHS Pictogram Signal Word Hazard Statements

Warning

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Source:

Precautionary Measures
To mitigate the risks associated with these hazards, the following precautionary measures

should be strictly adhered to:
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Precautionary Statement Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

Source:

Personal Protective Equipment (PPE) and Handling
Guidelines
Proper personal protective equipment is mandatory when handling Fmoc-Inp-OH to prevent

exposure.

Eye and Face Protection: Tightly fitting safety goggles or a face shield (minimum 8-inch)

should be worn.[3]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected before use and disposed of properly after handling. A lab coat or other protective

clothing is also required to prevent skin contact.[3][4]

Respiratory Protection: If dust is generated, a NIOSH-approved N95 or EN 143 type P1 dust

mask should be used.[3] In general, work should be conducted in a well-ventilated area,

preferably in a chemical fume hood.[5]

Hygiene Practices: Avoid direct contact with the compound. Wash hands thoroughly after

handling and before eating, drinking, or smoking.[4]

Experimental Protocol: Incorporation of Fmoc-Inp-
OH in Solid-Phase Peptide Synthesis (SPPS)
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The primary application of Fmoc-Inp-OH is in Fmoc-based solid-phase peptide synthesis. The

following is a general protocol for its incorporation.

Materials and Reagents:
Rink Amide or Wang resin

Fmoc-Inp-OH

Dimethylformamide (DMF)

Piperidine

Coupling reagents (e.g., HBTU, HATU, HCTU, PyBOP, DIC/HOBt)[6]

Dichloromethane (DCM)

Cleavage cocktail (e.g., Trifluoroacetic acid-based)

Cold diethyl ether

Procedure:
Resin Swelling: Swell the appropriate resin in DMF in a reaction vessel.[6]

Fmoc Deprotection:

Treat the resin with a 20% solution of piperidine in DMF for 5-15 minutes to remove the

Fmoc protecting group from the resin or the preceding amino acid.[4][6][7][8]

Wash the resin thoroughly with DMF to remove residual piperidine.[6]

Amino Acid Coupling:

In a separate vessel, pre-activate Fmoc-Inp-OH (3-4 equivalents) with a suitable coupling

reagent in DMF.[6]

Add the activated Fmoc-Inp-OH solution to the deprotected resin.
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Allow the coupling reaction to proceed for 1-4 hours. Due to the sterically hindered nature

of isonipecotic acid, extended coupling times or double coupling may be necessary.[6]

Monitor the reaction completion using a ninhydrin test.[6]

Washing: Wash the resin thoroughly with DMF and DCM to remove unreacted reagents and

byproducts.[4][6]

Chain Elongation: Repeat the deprotection and coupling steps for each subsequent amino

acid in the peptide sequence.

Final Cleavage and Deprotection: Once the peptide sequence is complete, cleave the

peptide from the resin and remove side-chain protecting groups using a strong acid cleavage

cocktail.[6]

Peptide Precipitation: Precipitate the cleaved peptide in cold diethyl ether, followed by

centrifugation and lyophilization.[4]

First Aid and Emergency Procedures
In case of accidental exposure, follow these first aid measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[3][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[3][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[3][5]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water. Seek medical attention.[3][5]

Spills, Disposal, and Environmental Precautions
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Spills: In the event of a spill, avoid dust formation.[3][5] Sweep up the solid material and

place it in a suitable, labeled container for disposal.[3]

Disposal: Dispose of waste material as hazardous chemical waste in accordance with local,

state, and federal regulations.[4]

Environmental Precautions: Do not allow the material to enter drains or waterways.[3][4]

Workflow and Pathway Visualizations
The following diagrams illustrate the safe handling workflow for Fmoc-Inp-OH and its role in

the Fmoc-SPPS cycle.
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Safe Handling Workflow for Fmoc-Inp-OH
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Caption: A logical workflow for the safe handling of Fmoc-Inp-OH.
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Fmoc-SPPS Cycle with Fmoc-Inp-OH
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Caption: The cycle of Fmoc Solid-Phase Peptide Synthesis (SPPS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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